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Compound of Interest

Compound Name: Furfuryl propionate

Cat. No.: B1584475 Get Quote

These application notes provide a comprehensive overview and a detailed protocol for the

quantitative determination of furfuryl propionate in various alcoholic beverages. This

document is intended for researchers, scientists, and professionals in the fields of food

science, analytical chemistry, and beverage quality control.

Introduction
Furfuryl propionate is an ester that may be present in some alcoholic beverages, contributing

to their overall flavor and aroma profile. It is formed from furfuryl alcohol, a compound that

arises from the thermal degradation of sugars during processes like fermentation, distillation,

and aging in wooden casks.[1] The concentration of furfuryl compounds, including their esters,

can be an indicator of the beverage's history, including its production methods and storage

conditions.

The analysis of furfuryl propionate and other volatile esters in the complex matrix of alcoholic

beverages requires sensitive and selective analytical techniques. Gas chromatography coupled

with mass spectrometry (GC-MS) is a highly effective method for this purpose, often preceded

by an extraction technique to concentrate the analytes and remove matrix interferences.[2][3]

Headspace solid-phase microextraction (HS-SPME) is a modern, solvent-free sample

preparation method that is well-suited for the extraction of volatile and semi-volatile compounds

from liquid samples.[4]

This document outlines a detailed protocol for the determination of furfuryl propionate in

alcoholic beverages using HS-SPME followed by GC-MS analysis.
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Quantitative Data Summary
While specific quantitative data for furfuryl propionate in alcoholic beverages is not widely

available in the cited literature, the concentration of its precursor, furfuryl alcohol, has been

reported in various studies. The table below summarizes the occurrence of furfuryl alcohol in

different alcoholic beverages, which can provide an indication of the potential for the presence

of its esters. It is expected that furfuryl esters like furfuryl propionate will be hydrolyzed to

furfuryl alcohol and the corresponding carboxylic acid during metabolism.[1]

Beverage Type
Furfuryl Alcohol
Concentration (mg/L)

Reference

Wines 1 - 10

Aged Alcoholic Spirits

(Whiskey, Brandy, Rum)

Below Limit of Detection (3.2

mg/L) in one study

Malt Whiskey
Identified as a volatile

compound
[3]

Top-Fermented Beer (after

aging)
Up to 3.6 [4]

Pale Lager Beer 0.0047 - 0.0090 [4]

Ale Beer 0.0069 - 0.0219 [4]

Sparkling Wine 0.0104 - 0.0335 [4]

Note: The data presented is for furfuryl alcohol, the precursor to furfuryl propionate. The

concentration of furfuryl propionate itself is expected to be lower and will depend on the

specific conditions of beverage production and aging.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the determination of furfuryl
propionate in alcoholic beverages.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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